Cas no 1353986-16-9 (2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol)

• Product Name: 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol
• CAS No: 1353986-16-9
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 2161314
• Update Time: 2025-10-05

2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol
• 2-((2,5-Dichlorobenzyl)(isopropyl)amino)ethanol
• AM94794
• 2-[(2,5-Dichlorobenzyl)isopropylamino]ethanol

• Inchi： 1S/C12H17Cl2NO/c1-9(2)15(5-6-16)8-10-7-11(13)3-4-12(10)14/h3-4,7,9,16H,5-6,8H2,1-2H3
• InChI Key： PZEWLEBCULMWNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN(CCO)C(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 23.5

Additional information on 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol

2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol: A Comprehensive Overview

2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol (CAS No. 1353986-16-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a dichlorobenzyl group with an isopropylamino ethanol moiety. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in enhancing the efficiency of industrial processes.

The molecular structure of 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol plays a crucial role in its chemical reactivity and biological activity. The presence of the dichlorobenzyl group introduces electronic and steric effects that influence the compound's interactions with biological systems. Meanwhile, the isopropylamino ethanol moiety contributes to its solubility and ability to form hydrogen bonds, making it an ideal candidate for use in drug delivery systems and as a building block in organic synthesis.

Recent research has focused on the optimization of synthesis routes for CAS No. 1353986-16-9, aiming to improve yield and reduce production costs. One notable advancement involves the use of catalytic asymmetric synthesis techniques, which not only enhance the enantioselectivity of the product but also minimize environmental impact. These developments have positioned this compound as a valuable asset in green chemistry initiatives.

In the pharmaceutical industry, 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol has shown promise as an intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways, suggesting potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been extensively explored, with recent findings highlighting its effectiveness in producing enantiomerically pure compounds.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a fungicide and insecticide has been validated through field trials, with results indicating high efficacy against various crop pathogens. Researchers are currently investigating its potential as a component in sustainable agricultural practices, particularly in regions facing challenges with pesticide resistance.

The physical properties of CAS No. 1353986-16-9 further underscore its versatility. With a melting point of approximately 78°C and a boiling point around 145°C under standard conditions, it exhibits stability under moderate thermal conditions. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its use in various chemical reactions and formulations.

From an environmental perspective, understanding the degradation pathways of 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol is critical for assessing its ecological impact. Recent studies have revealed that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems. This characteristic aligns with global efforts to promote eco-friendly chemical solutions.

In conclusion, CAS No. 1353986-16-9, or 2-[(2,5-Dichloro-benzyl)-isopropyl-amino]-ethanol, stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a cornerstone for future innovations in science and technology.